Cas no 2171986-27-7 (3-(4-bromo-5-methyl-1,2-oxazol-3-yl)-4-fluoroaniline)

• Product Name: 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)-4-fluoroaniline
• CAS No: 2171986-27-7
• MF: C₁₀H₈BrFN₂O
• MW: 271.085724830627
• CID: 6585726
• PubChem ID: 165444141
• Update Time: 2025-06-29

3-(4-bromo-5-methyl-1,2-oxazol-3-yl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)-4-fluoroaniline
• EN300-1613691
• 2171986-27-7

• Inchi： 1S/C10H8BrFN2O/c1-5-9(11)10(14-15-5)7-4-6(13)2-3-8(7)12/h2-4H,13H2,1H3
• InChI Key： NMXHKQUUCMXWJM-UHFFFAOYSA-N
• SMILES： BrC1=C(C)ON=C1C1C(=CC=C(C=1)N)F

Computed Properties

• Exact Mass: 269.98040g/mol
• Monoisotopic Mass: 269.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Additional information on 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)-4-fluoroaniline

3-(4-Bromo-5-Methyl-1,2-Oxazol-3-Yl)-4-Fluoroaniline: A Comprehensive Overview

The compound 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)-4-fluoroaniline, with the CAS number 2171986-27-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a substituted oxazole ring with an aniline moiety, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material development.

The structural features of 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)-4-fluoroaniline are particularly noteworthy. The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, imparts unique electronic properties to the molecule. The bromine and methyl substituents further modulate the electronic environment, enhancing its reactivity and selectivity in various chemical reactions. The fluorine atom attached to the aniline group adds another layer of complexity, contributing to the compound's potential as a bioactive agent.

Emerging research has highlighted the role of this compound in the development of novel pharmaceutical agents. Its ability to act as a scaffold for bioisosteric replacements has made it a valuable tool in optimizing drug candidates with improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in designing inhibitors for key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its medicinal applications, 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)-4-fluoroaniline has also found relevance in materials science. Its incorporation into advanced materials such as organic semiconductors and stimuli-responsive polymers has been explored, showcasing its potential in next-generation electronic devices.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the oxazole ring followed by functionalization with bromine and methyl groups. Recent optimizations have focused on reducing reaction times and minimizing waste generation, aligning with green chemistry principles.

From a pharmacological perspective, this compound exhibits promising activity in preclinical models of inflammation and cancer. Its ability to modulate key signaling pathways makes it a compelling candidate for further exploration in therapeutic development.

In conclusion, 3-(4-bromo-5-methyl-1,2-oxazol-3-Yl)-4-fluoroaniline stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse scientific domains. As research continues to unravel its full spectrum of applications, this compound is poised to play an increasingly significant role in advancing both medicine and materials science.